Cas no 18278-29-0 ( )

  structure
  structure
Product Name: 
CAS No:18278-29-0
MF:C17H12Cl2O
MW:303.182582855225
CID:907073
PubChem ID:5378584
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • (1Z,4E)-1,5-bis(4-chlorophenyl)penta-1,4-dien-3-one
    • 1,5-Bis-(4-chloracetyl-phenyl)-pentan
    • 1,5-bis-(4-chloroacetyl-phenyl)-pentane
    • 1,5-bis(4-chlorophenyl)-1,4-pentadien-3-one
    • 1,5-bis-(4-chloro-phenyl)-penta-1,4-dien-3-one
    • 1,5-Bis-(4-chlor-phenyl)-penta-1,4-dien-3-on
    • 4,4'-dichlorobenzalacetone
    • 4.4'-Dichlor-dibenzalaceton
    • AGN-PC-00LPUI
    • bis(4-chlorobenzal)acetone
    • CTK1J3479
    • dibenzal acetone
    • (1E,4E)-1,5-Bis(4-chlorophenyl)-1,4-pentadien-3-one #
    • 1,5-di(4-chlorophenyl)penta-1,4-dien-3-one
    • (1E,4E)-1,5-bis(4-chlorophenyl)penta-1,4-dien-3-one
    • 1,5-[bis(4-chlorophenyl)]-penta-1,4-dien-3-one
    • 18278-29-0
    • AJ-333/36116060
    • STK996977
    • NSC237976
    • SCHEMBL5598991
    • 1,5-Bis[p-chlorophenyl]-1,4-pentadien-3-one
    • MFCD00098031
    • p-Dichloro distyryl ketone
    • NSC-237976
    • 1,5-Bis(p-chlorophenyl)-1,4-pentadien-3-one
    • CHEMBL496321
    • 1,5-bis(4-chlorophenyl)penta-1,4-dien-3-one
    • AKOS005640660
    • 37630-47-0
    • BDBM50265038
    •  
    • Inchi: 1S/C17H12Cl2O/c18-15-7-1-13(2-8-15)5-11-17(20)12-6-14-3-9-16(19)10-4-14/h1-12H/b11-5+,12-6+
    • InChI Key: KKVCZNHIJHTDFP-YDWXAUTNSA-N
    • SMILES: ClC1C=CC(=CC=1)/C=C/C(/C=C/C1C=CC(=CC=1)Cl)=O

Computed Properties

  • Exact Mass: 302.02666
  • Monoisotopic Mass: 302.0265204g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 5.28910
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